Methyl 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate

• IUPAC Name: methyl 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C11H13N3O2/c1-6-5-7(2)14-10(12-6)9(8(3)13-14)11(15)16-4/h5H,1-4H3
• InChI Key: LUXIYYASGSQWJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C(=NN12)C)C(=O)OC)C
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

“Methyl 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate” is a chemical compound with the molecular formula C11H13N3O2. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine-based compounds has been achieved using the Cu (I) catalyzed 1,3 dipolar cycloaddition reaction. This reaction was used with synthesized glycone and aglycone intermediates to transform the designed triazole-linked pyrazolo [1,5- a ]pyrimidine-based glycohybrids.

Molecular Structure Analysis

The molecular structure of “Methyl 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate” can be found in various databases such as PubChem.

Chemical Reactions Analysis

The Cu (I) catalyzed 1,3 dipolar cycloaddition reaction is a key chemical reaction involved in the synthesis of pyrazolo[1,5-a]pyrimidine-based compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate” can be found in databases like PubChem.

Scientific Research Applications

Synthesis and Chemical Reactions

• Methyl 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate serves as a starting material in the synthesis of various chemically modified derivatives. For instance, it's used in the regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides, highlighting its versatility in chemical transformations (Drev et al., 2014).

Pharmaceutical Applications

• The compound has been utilized in the creation of novel pharmaceuticals. For example, certain derivatives have shown antimicrobial activity, demonstrating its potential in developing new antimicrobial agents (Gein et al., 2009).

Fluorescent Probe Development

• Methyl 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate derivatives have been explored for their potential in creating functional fluorophores. These fluorophores can be used as probes for detecting biologically or environmentally relevant species due to their fluorescence properties (Castillo et al., 2018).

Development of Kinase Inhibitors

• Derivatives of this compound have been synthesized and evaluated for their ability to inhibit c-Src kinase, showcasing its application in the treatment of acute ischemic stroke (Mukaiyama et al., 2007).

Catalysis and Green Chemistry

• The compound has been used in the development of bionanocomposite catalysts for the green synthesis of tetrazolo[1,5-a]pyrimidines, contributing to environmentally friendly chemical processes (Maleki et al., 2017).

Safety And Hazards

While specific safety and hazard information for “Methyl 2,5,7-trimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate” is not available in the search results, similar compounds are classified as Acute Tox. 3 Oral and are combustible.

Future Directions

Future directions for the synthesis of pyrazolo[1,5-a]pyrimidine-based compounds could involve the use of microwave irradiation technique to achieve good to excellent yield in a shorter time.